Cas no 2248397-23-9 (Cyclobutaneacetic acid, α-amino-α-(trifluoromethyl)-, 1,1-dimethylethyl ester)

• Product Name: Cyclobutaneacetic acid, α-amino-α-(trifluoromethyl)-, 1,1-dimethylethyl ester
• CAS No: 2248397-23-9
• MF: C₁₁H₁₈F₃NO₂
• MW: 253.261333942413
• CID: 5248522
• Update Time: 2023-08-25

Cyclobutaneacetic acid, α-amino-α-(trifluoromethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-cyclobutyl-3,3,3-trifluoropropanoate
• Cyclobutaneacetic acid, α-amino-α-(trifluoromethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H18F3NO2/c1-9(2,3)17-8(16)10(15,11(12,13)14)7-5-4-6-7/h7H,4-6,15H2,1-3H3
• InChI Key： QWUDEKPONBYNOD-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC(C)(C)C)(C1CCC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3